(7,7-Dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)(1-(thiophen-2-yl)cyclopentyl)methanone

• IUPAC Name: (7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)-(1-thiophen-2-ylcyclopentyl)methanone
• InChI: InChI=1S/C18H25NO3S/c1-16(2)21-12-17(13-22-16)10-19(11-17)15(20)18(7-3-4-8-18)14-6-5-9-23-14/h5-6,9H,3-4,7-8,10-13H2,1-2H3
• InChI Key: CNFQXOCAIPSEDC-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCC2(CN(C2)C(=O)C3(CCCC3)C4=CC=CS4)CO1)C
• Molecular Formula: C18H25NO3S
• Molecular Weight: 335.5 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a spirocyclic structure (azaspiro[3.5]nonane) which is a type of cyclic compound that has two rings sharing one atom. This structure is decorated with two methyl groups and two ether groups (dioxa). Additionally, it has a cyclopentyl group attached to a thiophene ring via a methanone group.

Scientific Research Applications

Photochemical Transformations

• Unique photochemical reactions have been observed with compounds similar to the specified chemical, resulting in the formation of β-lactam compounds, which are significant in synthetic organic chemistry and pharmaceuticals (Marubayashi et al., 1992).

Antiviral Research

• Research on compounds with structures resembling (7,7-Dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)(1-(thiophen-2-yl)cyclopentyl)methanone has shown potential in antiviral applications, particularly as allosteric antagonists of specific viral receptors (Watson et al., 2005).

Synthesis of Novel Compounds

• The chemical has been utilized in the synthesis of new compounds like spirocyclic oxetanes, which have implications in drug discovery and organic chemistry (Gurry et al., 2015).

Chemical Synthesis Methodology

• The compound plays a role in the development of new synthetic methods, such as the double 1,4-addition of malonate to diazaspiro compounds, contributing to advancements in chemical synthesis techniques (Attanasi et al., 2001).

Drug Discovery Scaffolds

• It has been used in the creation of scaffolds for drug discovery, aiding in the development of new pharmaceuticals (Chalyk et al., 2017).

Photocages in Chemistry

• The chemical structure is instrumental in the study of photocages like FerriCast, which have broad implications in chemical reactions and material science (Kennedy et al., 2010).